4-(3-nitrophenyl)-3-phenyl-4,5-dihydropyrano[2,3-c]pyrazol-6(1H)-one

• Molecular Formula: C18H13N3O4
• Molecular Weight: 335.3 g/mol
• IUPAC Name: 4-(3-nitrophenyl)-3-phenyl-4,5-dihydro-2H-pyrano[2,3-c]pyrazol-6-one
• InChI: InChI=1S/C18H13N3O4/c22-15-10-14(12-7-4-8-13(9-12)21(23)24)16-17(19-20-18(16)25-15)11-5-2-1-3-6-11/h1-9,14H,10H2,(H,19,20)
• InChI Key: DURBABSIFAICOS-UHFFFAOYSA-N
• Canonical SMILES: C1C(C2=C(NN=C2OC1=O)C3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-]

Description

4-(3-Nitrophenyl)-3-phenyl-1H,4H,5H,6H-pyrano[2,3-c]pyrazol-6-one is a heterocyclic compound that belongs to the class of pyranopyrazoles This compound is characterized by its unique structure, which includes a pyrano ring fused with a pyrazole ring, and substituted with nitrophenyl and phenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-nitrophenyl)-3-phenyl-1H,4H,5H,6H-pyrano[2,3-c]pyrazol-6-one typically involves multi-step reactions. One common method involves the cyclization of appropriate precursors under specific conditions. For instance, the compound can be synthesized by the reaction of 3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-5-amine with ethyl acetoacetate in the presence of a base such as sodium ethoxide. The reaction is carried out under reflux conditions, leading to the formation of the desired pyranopyrazole ring system .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions, such as temperature, pressure, and solvent systems, to ensure high yield and purity of the final product. Additionally, continuous flow reactors and other advanced techniques could be employed to enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

4-(3-Nitrophenyl)-3-phenyl-1H,4H,5H,6H-pyrano[2,3-c]pyrazol-6-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as manganese dioxide (MnO2) to form corresponding oxidized derivatives.

Reduction: Reduction of the nitro group can be achieved using reducing agents like iron powder and hydrochloric acid, leading to the formation of amino derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the nitro group, to form various substituted derivatives.

Common Reagents and Conditions

Oxidation: Activated MnO2 in toluene under reflux conditions.

Reduction: Iron powder and concentrated hydrochloric acid in ethanol.

Substitution: Various nucleophiles under appropriate conditions, depending on the desired substitution.

Major Products

Oxidized Derivatives: Formed by oxidation reactions.

Amino Derivatives: Formed by reduction of the nitro group.

Substituted Derivatives: Formed by nucleophilic substitution reactions.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential as a therapeutic agent due to its diverse biological activities.

Mechanism of Action

The mechanism of action of 4-(3-nitrophenyl)-3-phenyl-1H,4H,5H,6H-pyrano[2,3-c]pyrazol-6-one involves its interaction with specific molecular targets and pathways. The compound’s biological activities are primarily attributed to its ability to interact with enzymes and receptors, leading to modulation of various biochemical pathways. For instance, its anticancer activity may involve inhibition of specific kinases or other enzymes involved in cell proliferation .

Comparison with Similar Compounds

Similar Compounds

Pyrazolo[3,4-d]pyrimidine: Known for its anticancer and kinase inhibitory activities.

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine: Exhibits similar biological activities and is used as a kinase inhibitor.

Other Pyranopyrazoles: Share similar structural features and biological activities.

Uniqueness

4-(3-Nitrophenyl)-3-phenyl-1H,4H,5H,6H-pyrano[2,3-c]pyrazol-6-one is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties